Cas no 920224-22-2 (N'-(2,5-difluorophenyl)-N-(1-hydroxybutan-2-yl)ethanediamide)

• Product Name: N'-(2,5-difluorophenyl)-N-(1-hydroxybutan-2-yl)ethanediamide
• CAS No: 920224-22-2
• MF: C₁₂H₁₄F₂N₂O₃
• MW: 272.247970104218
• CID: 5495533
• PubChem ID: 44998532
• Update Time: 2025-05-19

N'-(2,5-difluorophenyl)-N-(1-hydroxybutan-2-yl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-difluorophenyl)-N'-(1-hydroxybutan-2-yl)oxamide
• AKOS024474132
• F2879-4334
• 920224-22-2
• N'-(2,5-difluorophenyl)-N-(1-hydroxybutan-2-yl)ethanediamide
• N1-(2,5-difluorophenyl)-N2-(1-hydroxybutan-2-yl)oxalamide
• VU0503988-1

• Inchi： 1S/C12H14F2N2O3/c1-2-8(6-17)15-11(18)12(19)16-10-5-7(13)3-4-9(10)14/h3-5,8,17H,2,6H2,1H3,(H,15,18)(H,16,19)
• InChI Key： DKTCBQQVWRYQCP-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1NC(C(NC(CO)CC)=O)=O)F

Computed Properties

• Exact Mass: 272.09724864g/mol
• Monoisotopic Mass: 272.09724864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 78.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(2,5-difluorophenyl)-N-(1-hydroxybutan-2-yl)ethanediamide

N'-(2,5-Difluorophenyl)-N-(1-Hydroxybutan-2-yl)Ethanedia

N'-(2,5-Difluorophenyl)-N-(1-Hydroxybutan-2-yl)Ethanedia (CAS No. 920224-22-2) is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structure and properties, has been the subject of numerous studies aimed at understanding its potential applications in drug development and material science.

The CAS No. 920224-22- identifier uniquely identifies this compound within the chemical database, ensuring precise referencing in scientific literature and regulatory documents. The compound's structure features a difluorophenyl group, which contributes to its electronic properties and reactivity. The 1-hydroxybutan-2-yl group adds hydroxyl functionality, enhancing its ability to participate in hydrogen bonding and other intermolecular interactions.

Recent research has highlighted the potential of N'-(2,5-Difluorophenyl)-N-(1-Hydroxybutan-2-yl)Ethanedia in medicinal chemistry. Studies have demonstrated its ability to act as a precursor in the synthesis of bioactive molecules, particularly those with antiviral and anticancer properties. The compound's versatility in forming various intermediates makes it a valuable tool in combinatorial chemistry.

Moreover, the compound's ethanediamide backbone has been shown to facilitate the formation of stable amide bonds, which are crucial in peptide synthesis and drug delivery systems. This property has led to its exploration in the development of targeted drug delivery vehicles, where stability and specificity are paramount.

In terms of synthesis, N'-(2,5-Difluorophenyl)-N-(1-Hydroxybutan-2-yl)Ethanedia can be prepared through a variety of methods, including nucleophilic substitution and condensation reactions. Recent advancements in catalytic techniques have improved the efficiency and selectivity of these reactions, enabling the scalable production of this compound for industrial applications.

The compound's physical properties, such as its melting point and solubility, have been extensively studied to optimize its use in different chemical processes. For instance, its solubility in organic solvents makes it suitable for use in organic reactions requiring precise control over reaction conditions.

Looking ahead, N'-(2,5-Difluorophenyl)-N-(1-Hydroxybutan-